Cas no 84030-22-8 (Z-ILE-MET-OH)

• Product Name: Z-ILE-MET-OH
• CAS No: 84030-22-8
• MF: C₁₉H₂₈N₂O₅S
• MW: 396.501024246216
• CID: 729966
• PubChem ID: 100085
• Update Time: 2025-10-30

Z-ILE-MET-OH Chemical and Physical Properties

Names and Identifiers

• N-(N-((Phenylmethoxy)carbonyl)-L-isoleucyl)-L-methionine
• 2-[[3-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-4-methylsulfanylbutanoic acid
• Z-ILE-MET-OH
• EINECS 281-793-2
• N-(2-{[(Benzyloxy)(hydroxy)methylidene]amino}-1-hydroxy-3-methylpentylidene)methionine
• DTXSID601004314
• NSC 333752
• SulfadimethoxineSodiumSalt
• N-[N-[(phenylmethoxy)carbonyl]-L-isoleucyl]-L-methionine
• NSC333752
• 84030-22-8
• NSC-333752

• Inchi： 1S/C19H28N2O5S/c1-4-13(2)16(17(22)20-15(18(23)24)10-11-27-3)21-19(25)26-12-14-8-6-5-7-9-14/h5-9,13,15-16H,4,10-12H2,1-3H3,(H,20,22)(H,21,25)(H,23,24)
• InChI Key： GTXSTEDIVHHJQL-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)NC(C(C(C)CC)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 396.17200
• Monoisotopic Mass: 396.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 14
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.195
• Boiling Point: 649.1°C at 760 mmHg
• Flash Point: 346.4°C
• Refractive Index: 1.546
• PSA: 130.03000
• LogP: 3.43180

Z-ILE-MET-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Z-ILE-MET-OH

Z-ILE-MET-OH: A Comprehensive Overview

The compound with CAS No. 84030-22-8, commonly referred to as Z-ILE-MET-OH, is a fascinating molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of ILE (Isoleucine) and MET (Methionine), two essential amino acids, and its structure incorporates a hydroxyl group (-OH) that plays a crucial role in its functional properties. Recent studies have highlighted its potential applications in drug development, particularly in the design of peptide-based therapeutics.

Z-ILE-MET-OH is characterized by its unique stereochemistry, which is critical for its biological activity. The "Z" designation refers to the configuration of the amino acid residues in the molecule, indicating a specific spatial arrangement that influences its interactions with cellular components. This stereo-specificity is a key factor in determining the compound's efficacy and selectivity when used in biological systems.

One of the most notable advancements involving Z-ILE-MET-OH is its role in peptide synthesis. Researchers have demonstrated that this compound can serve as a building block for constructing complex peptide sequences with tailored functionalities. For instance, it has been utilized in the development of bioactive peptides that mimic natural signaling molecules, potentially offering new avenues for treating diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the use of Z-ILE-MET-OH in drug delivery systems. Its ability to form stable complexes with various therapeutic agents makes it an attractive candidate for designing targeted drug delivery vehicles. By incorporating Z-ILE-MET-OH into lipid-based nanoparticles or polymeric carriers, scientists aim to enhance drug bioavailability and reduce side effects associated with conventional therapies.

In addition to its therapeutic applications, Z-ILE-MET-OH has shown promise in the field of biotechnology. It has been employed as a substrate in enzymatic reactions, where its stereochemical properties enable selective catalysis by specific enzymes. This property has implications for the production of enantiomerically pure compounds, which are highly valued in pharmaceutical manufacturing.

The synthesis of Z-ILE-MET-OH involves a multi-step process that combines peptide bond formation with stereoselective modifications. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of preclinical and clinical studies.

Looking ahead, the potential applications of Z-ILE-MET-OH are vast and varied. Its role as a versatile building block in peptide chemistry positions it as a valuable tool for advancing both basic research and applied sciences. As ongoing studies continue to uncover new insights into its properties and functions, Z-ILE-MET-OH is poised to make significant contributions to the development of innovative therapeutic strategies.